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Compound of Interest

Compound Name: 3,3-Dimethyl-1-hexene

Cat. No.: B1582872 Get Quote

CAS Registry Number: 3404-77-1

This technical guide provides a comprehensive overview of 3,3-Dimethyl-1-hexene, a

branched terminal alkene of interest to researchers, scientists, and professionals in drug

development. This document details its chemical and physical properties, outlines key synthetic

and reaction protocols, and explores its potential, though currently limited, relevance in

medicinal chemistry.

Chemical and Physical Properties
3,3-Dimethyl-1-hexene is a colorless liquid with a chemical formula of C8H16 and a molecular

weight of 112.21 g/mol .[1] Its structure features a hexene backbone with two methyl groups

attached to the third carbon atom, creating a sterically hindered environment around the double

bond. This structural characteristic significantly influences its reactivity. A summary of its key

physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 3,3-Dimethyl-1-hexene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1582872?utm_src=pdf-interest
https://www.benchchem.com/product/b1582872?utm_src=pdf-body
https://www.benchchem.com/product/b1582872?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethyl-1-hexene
https://www.benchchem.com/product/b1582872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Registry Number 3404-77-1 [1][2]

Molecular Formula C8H16 [1][2]

Molecular Weight 112.215 g/mol [2]

IUPAC Name 3,3-dimethylhex-1-ene [1]

Boiling Point 106.9°C at 760 mmHg [2]

Density 0.72 g/cm³ [2]

Refractive Index 1.4070-1.4080 [2]

Flash Point 10.7°C [2]

Solubility
Insoluble in water; Soluble in

organic solvents.

Appearance
Colorless to almost colorless

clear liquid.

Synthesis and Experimental Protocols
The synthesis of 3,3-Dimethyl-1-hexene can be approached through several established

organic chemistry methodologies, primarily the Grignard and Wittig reactions.

Grignard Reaction (Proposed)
A plausible synthetic route involves the reaction of a Grignard reagent with an appropriate

carbonyl compound. For instance, the reaction of vinylmagnesium bromide with 3,3-

dimethylbutanal could yield the target compound.

Experimental Protocol (General Procedure):

Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and nitrogen inlet, place magnesium turnings. Add a solution of

vinyl bromide in anhydrous diethyl ether or THF dropwise to initiate the reaction. Maintain a

gentle reflux until the magnesium is consumed.
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Reaction with Aldehyde: Cool the Grignard reagent solution in an ice bath. Add a solution of

3,3-dimethylbutanal in anhydrous diethyl ether dropwise from the dropping funnel. After the

addition is complete, allow the reaction mixture to warm to room temperature and stir for

several hours.

Workup: Quench the reaction by the slow addition of a saturated aqueous ammonium

chloride solution. Separate the organic layer, wash with brine, dry over anhydrous

magnesium sulfate, and purify by distillation.

Logical Workflow for Grignard Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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